12-Ethyl-9-hydroxycamptothecin
12-Ethyl-9-hydroxycamptothecin
Brand Name:
Vulcanchem
CAS No.:
119577-28-5
VCID:
VC20889888
InChI:
InChI=1S/C22H20N2O5/c1-3-11-5-6-17(25)13-7-12-9-24-16(19(12)23-18(11)13)8-15-14(20(24)26)10-29-21(27)22(15,28)4-2/h5-8,25,28H,3-4,9-10H2,1-2H3/t22-/m0/s1
SMILES:
CCC1=C2C(=C(C=C1)O)C=C3CN4C(=CC5=C(C4=O)COC(=O)C5(CC)O)C3=N2
Molecular Formula:
C22H20N2O5
Molecular Weight:
392.4 g/mol
12-Ethyl-9-hydroxycamptothecin
CAS No.: 119577-28-5
Cat. No.: VC20889888
Molecular Formula: C22H20N2O5
Molecular Weight: 392.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119577-28-5 |
|---|---|
| Molecular Formula | C22H20N2O5 |
| Molecular Weight | 392.4 g/mol |
| IUPAC Name | (19S)-5,19-diethyl-8,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione |
| Standard InChI | InChI=1S/C22H20N2O5/c1-3-11-5-6-17(25)13-7-12-9-24-16(19(12)23-18(11)13)8-15-14(20(24)26)10-29-21(27)22(15,28)4-2/h5-8,25,28H,3-4,9-10H2,1-2H3/t22-/m0/s1 |
| Standard InChI Key | OZESIOWEPLUEAF-QFIPXVFZSA-N |
| Isomeric SMILES | CCC1=C2C(=CC3=C(N2)C4=CC5=C(COC(=O)[C@@]5(CC)O)C(=O)N4C3)C(=O)C=C1 |
| SMILES | CCC1=C2C(=C(C=C1)O)C=C3CN4C(=CC5=C(C4=O)COC(=O)C5(CC)O)C3=N2 |
| Canonical SMILES | CCC1=C2C(=CC3=C(N2)C4=CC5=C(COC(=O)C5(CC)O)C(=O)N4C3)C(=O)C=C1 |
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